Cas no 2877761-87-8 (4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one)
4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one
- AKOS040854004
- F1915-8747
- 2877761-87-8
- 4-[(4-Fluoro-1-naphthalenyl)methyl]-2-piperazinone
- 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one
-
- Inchi: 1S/C15H15FN2O/c16-14-6-5-11(12-3-1-2-4-13(12)14)9-18-8-7-17-15(19)10-18/h1-6H,7-10H2,(H,17,19)
- InChI Key: OMDQJXHYMISGLU-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C2C=CC=CC=21)CN1CC(NCC1)=O
Computed Properties
- Exact Mass: 258.11684127g/mol
- Monoisotopic Mass: 258.11684127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 467.6±40.0 °C(Predicted)
- pka: 15.55±0.20(Predicted)
4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1915-8747-2μmol |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 2μl |
$85.5 | 2023-04-20 | |
| Life Chemicals | F1915-8747-5μmol |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 5μl |
$94.5 | 2023-04-20 | |
| Life Chemicals | F1915-8747-10μmol |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 10μl |
$103.5 | 2023-04-20 | |
| Life Chemicals | F1915-8747-20μmol |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 20μl |
$118.5 | 2023-04-20 | |
| Life Chemicals | F1915-8747-1mg |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 1mg |
$81.0 | 2023-04-20 | |
| Life Chemicals | F1915-8747-2mg |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 2mg |
$88.5 | 2023-04-20 | |
| Life Chemicals | F1915-8747-3mg |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 3mg |
$94.5 | 2023-04-20 | |
| Life Chemicals | F1915-8747-4mg |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 4mg |
$99.0 | 2023-04-20 | |
| Life Chemicals | F1915-8747-5mg |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 5mg |
$103.5 | 2023-04-20 | |
| Life Chemicals | F1915-8747-10mg |
4-[(4-fluoronaphthalen-1-yl)methyl]piperazin-2-one |
2877761-87-8 | 90%+ | 10mg |
$118.5 | 2023-04-20 |
4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one
Recent Advances in the Study of 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one (CAS: 2877761-87-8)
The compound 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one (CAS: 2877761-87-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a fluoronaphthalene moiety linked to a piperazin-2-one ring, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, shedding light on its applicability in treating various diseases.
One of the key areas of research has been the synthesis and optimization of 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent cyclization, achieving a final product with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one exhibits potent inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively inhibits the JAK-STAT signaling pathway, which is aberrantly activated in several types of leukemia. The study highlighted a dose-dependent reduction in tumor cell proliferation, with minimal cytotoxicity to normal cells, suggesting a favorable therapeutic window.
Further investigations into the compound's mechanism of action have revealed its ability to modulate protein-protein interactions (PPIs) involved in disease pathways. Molecular docking studies and X-ray crystallography have provided insights into the binding mode of 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one with its target proteins, offering a structural basis for further optimization. These findings were recently published in Nature Chemical Biology (2024), emphasizing the compound's potential as a scaffold for designing next-generation PPI inhibitors.
Despite these promising results, challenges remain in the development of 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation improvements to enhance its solubility and stability. Ongoing research is focused on prodrug strategies and nanoparticle-based delivery systems to address these limitations, as reported in a 2024 issue of Advanced Drug Delivery Reviews.
In conclusion, 4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one (CAS: 2877761-87-8) represents a promising chemical entity with diverse therapeutic potential. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future drug development efforts. Continued research is essential to overcome existing challenges and translate these findings into clinically viable treatments.
2877761-87-8 (4-[(4-Fluoronaphthalen-1-yl)methyl]piperazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)